Cas no 2610633-66-2 (4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid)

• Product Name: 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid
• CAS No: 2610633-66-2
• MF: C₁₁H₂₀O₄S₂
• MW: 280.404101371765
• CID: 6781004
• PubChem ID: 139269993
• Update Time: 2026-03-12

4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutanoic acid
• 2610633-66-2
• EX-A8174E
• G66736
• 4,4 inverted exclamation marka-[(Methylethylidene)bis(thio)]bis[butanoic acid]
• 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid
• 4-({2-[(3-carboxypropyl)sulfanyl]propan-2-yl}sulfanyl)butanoic acid

• Inchi： 1S/C11H20O4S2/c1-11(2,16-7-3-5-9(12)13)17-8-4-6-10(14)15/h3-8H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： GASBCXKBPGDBRB-UHFFFAOYSA-N
• SMILES： S(CCCC(=O)O)C(C)(C)SCCCC(=O)O

Computed Properties

• Exact Mass: 280.08030146g/mol
• Monoisotopic Mass: 280.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Additional information on 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid

Comprehensive Overview of 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid (CAS No. 2610633-66-2)

4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid (CAS No. 2610633-66-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and biochemistry. This compound, characterized by its unique sulfur-containing and dicarboxylic acid structure, offers versatile applications due to its ability to form stable bonds and participate in cross-linking reactions. Researchers and industries are increasingly exploring its potential in drug delivery systems, polymer modification, and biocompatible materials.

The molecular structure of 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid features a central propane-2,2-diylbis(sulfanediyl) core, flanked by two butyric acid groups. This configuration imparts both hydrophilic and hydrophobic properties, making it an excellent candidate for amphiphilic applications. Its sulfur bridges enhance thermal stability and resistance to oxidative degradation, which is particularly valuable in high-performance polymers and coatings.

In the context of green chemistry and sustainable development, 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid aligns with the growing demand for eco-friendly chemicals. Its potential use in biodegradable materials and renewable energy storage systems has sparked interest among scientists aiming to reduce environmental impact. Recent studies highlight its role in bio-based adhesives and non-toxic surfactants, addressing consumer concerns about chemical safety and sustainability.

From a pharmaceutical perspective, this compound's sulfhydryl groups and carboxylic acid functionalities enable it to act as a ligand or chelating agent in metal-based therapeutics. Its compatibility with biomolecules makes it a promising candidate for targeted drug delivery and diagnostic imaging. Researchers are also investigating its anti-inflammatory and antioxidant properties, which could lead to breakthroughs in chronic disease treatment.

The synthesis of 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid typically involves thiol-ene click chemistry or nucleophilic substitution reactions, ensuring high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its properties. These methods are critical for ensuring compliance with regulatory standards and meeting the demands of high-purity applications.

In the cosmetics industry, this compound is being explored for its skin-conditioning and emollient properties. Its ability to form stable emulsions and enhance product shelf life makes it attractive for natural skincare formulations. Consumers increasingly seek clean-label ingredients, and 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid fits this trend by offering non-irritating and hypoallergenic alternatives.

Looking ahead, the versatility of 4,4'-(Propane-2,2-diylbis(sulfanediyl))dibutyric acid (CAS No. 2610633-66-2) positions it as a key player in innovative chemical solutions. Whether in advanced materials, life sciences, or consumer products, its unique properties continue to inspire cutting-edge research and commercial applications. As industries prioritize safety, efficiency, and environmental responsibility, this compound is poised to meet these challenges head-on.